Cas no 80166-50-3 (N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol)

• Product Name: N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol
• CAS No: 80166-50-3
• MF: C₁₁H₁₃N₃O₄S
• MW: 283.303621053696
• CID: 985188
• PubChem ID: 12801780
• Update Time: 2025-10-28

N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol Chemical and Physical Properties

Names and Identifiers

• N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol
• (4-nitrophenyl)methyl N-(2-sulfanylethyliminomethyl)carbamate
• N-(N-P-NITROBENZYLOXYCARBONYL)-FORMIMIDOYL-2-AMINOETHYLTHIOL
• [(2-mercapto-ethylamino)-methylene]-carbamic acid 4-nitro-benzyl ester
• N-(N'-p-nitrobenzyloxycarbonyl) formimidoyl cysteamine
• N-(N-p-Nitrobenzyloxycarbonyl)-formimidoyl-2
• N-(N-p-nitrobenzyloxycarbonyl)-formimidoyl-2-aminoethanethiol
• (4-NITROPHENYL)METHYL N-{[(2-SULFANYLETHYL)AMINO]METHYLIDENE}CARBAMATE
• FT-0750946
• (4-Nitrophenyl)methyl {(E)-[(2-sulfanylethyl)imino]methyl}carbamate
• DTXSID80510218
• SCHEMBL11253472
• 4-Nitrobenzyl (((2-mercaptoethyl)amino)methylene)carbamate
• 80166-50-3
• A916916
• DB-017378

• MDL： MFCD09800362
• Inchi： 1S/C11H13N3O4S/c15-11(13-8-12-5-6-19)18-7-9-1-3-10(4-2-9)14(16)17/h1-4,8,19H,5-7H2,(H,12,13,15)
• InChI Key： FTEVRILYRANISA-UHFFFAOYSA-N
• SMILES： SCC/N=C/NC(=O)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.06300
• Monoisotopic Mass: 283.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 135.31000
• LogP: 2.69320

Additional information on N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol

N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol (CAS No 80166-50-3): A Comprehensive Overview

The compound N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol, identified by the CAS registry number 80166-50-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structural features, which include a formimidoyl group, an aminoethylthiol moiety, and a nitrobenzyloxycarbonyl protecting group. These functional groups endow the molecule with versatile chemical properties, making it a valuable tool in research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and peptide coupling techniques. The integration of these techniques has not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. Researchers have demonstrated that the nitrobenzyloxycarbonyl (Cbz) group serves as an excellent protecting group for amino functionalities, ensuring stability during reaction processes while maintaining reactivity for subsequent transformations.

In terms of applications, N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol has found extensive use in peptide synthesis, where its thiol group plays a critical role in forming disulfide bonds—a key structural element in many proteins and enzymes. Moreover, the compound's formimidoyl group has been exploited in the development of novel catalysts for organic transformations, particularly in asymmetric catalysis. Recent studies have highlighted its potential as a chiral auxiliary in enantioselective reactions, offering new avenues for the synthesis of complex molecular architectures.

The aminoethylthiol moiety within this compound is particularly interesting due to its ability to participate in thiol-ene and thiol-Michael additions, which are pivotal reactions in polymer chemistry and drug delivery systems. These reactions enable the formation of robust polymer networks with tailored mechanical and thermal properties, making them ideal for applications in biotechnology and advanced materials science.

From an environmental perspective, the synthesis and application of CAS No 80166-50-3 have been optimized to minimize ecological impact. Researchers have developed green chemistry protocols that reduce solvent usage and waste generation during the production process. Additionally, the biodegradability of this compound has been assessed under various conditions, ensuring its safe integration into eco-friendly industrial practices.

In conclusion, N-(N-P-Nitro-Benzyloxycarbonyl)-Formimidoyl-2-Aminoethylthiol (CAS No 80166-50-3) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications across peptide synthesis, catalysis, polymer chemistry, and environmental science underscore its importance as a versatile building block in contemporary research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future advancements in chemistry and related disciplines.